4-(2,2,2-Trifluoroethyl)oxan-4-amine;hydrochloride

• CAS: 2413904-46-6

Core Science & Biosynthesis

An In-depth Technical Guide to Fluorinated Heterocyclic Amines for Drug Discovery

Introduction: The Strategic Imperative of Fluorine in Modern Drug Design

The deliberate incorporation of fluorine into molecular scaffolds has become a cornerstone of modern medicinal chemistry, transforming the landscape of drug discovery and development.[1] This is not a matter of serendipity but a calculated strategy rooted in the unique physicochemical properties of the fluorine atom.[2] Its small size, high electronegativity, and the remarkable strength of the carbon-fluorine (C-F) bond allow for subtle yet profound modulations of a drug candidate's biological profile.[3][4] When this powerful tool is applied to heterocyclic amines—a privileged structural class in pharmaceuticals due to their prevalence in natural products and their ability to engage in crucial biological interactions—the combinatorial possibilities for therapeutic innovation expand exponentially.[5]

This guide provides an in-depth technical exploration of fluorinated heterocyclic amines, intended for researchers, scientists, and drug development professionals. It moves beyond a mere recitation of facts to explain the causality behind experimental choices, offering field-proven insights into the synthesis, characterization, and strategic application of these vital compounds.

PART 1: The "Fluorine Effect": A Paradigm Shift in Pharmacokinetic and Pharmacodynamic Properties

The strategic placement of fluorine atoms within a heterocyclic amine framework can dramatically enhance a drug candidate's profile by influencing its Absorption, Distribution, Metabolism, and Excretion (ADME) properties, as well as its interaction with the biological target (pharmacodynamics).[1][6]

Enhancing Metabolic Stability

One of the most significant advantages of fluorination is the enhancement of metabolic stability.[3] The C-F bond is considerably stronger than a carbon-hydrogen (C-H) bond, making it less susceptible to oxidative metabolism by cytochrome P450 enzymes.[1][3] By replacing a hydrogen atom at a metabolically vulnerable position with fluorine, chemists can effectively block this metabolic pathway, thereby increasing the drug's half-life and systemic exposure.[1]

Modulating Physicochemical Properties for Improved Bioavailability

Fluorine's high electronegativity can significantly alter the electron distribution within a molecule, which in turn affects its physicochemical properties.[4][7]

• pKa Modulation: The introduction of fluorine can lower the basicity (pKa) of nearby amine groups.[7] This is a critical consideration for oral bioavailability, as a less basic compound is more likely to exist in a neutral, more lipophilic state at physiological pH, facilitating its passage across biological membranes.[3]

• Lipophilicity Tuning: The effect of fluorine on lipophilicity is context-dependent. While the substitution of a hydrogen atom with a fluorine atom generally increases lipophilicity, the introduction of a trifluoromethyl (CF3) group can either increase or decrease lipophilicity depending on the molecular environment.[4][8] This allows for fine-tuning of a compound's solubility and permeability.[9]

Enhancing Binding Affinity and Selectivity

The substitution of hydrogen with fluorine can also lead to more potent and selective drugs.[3] Although sterically similar to hydrogen, fluorine's unique electronic properties can lead to favorable interactions with the target protein, such as dipole-dipole interactions or the formation of orthogonal multipolar interactions with backbone amides.[1][10] These interactions can stabilize the bioactive conformation of the drug in the binding pocket, leading to enhanced potency.[1]

PART 2: Synthetic Strategies for the Preparation of Fluorinated Heterocyclic Amines

The synthesis of fluorinated heterocyclic amines presents unique challenges due to the high reactivity of many fluorinating reagents and the potential for undesired side reactions.[5] However, significant advancements in synthetic methodology have provided chemists with a diverse toolkit for the precise introduction of fluorine.

Key Fluorinating Reagents

A variety of reagents are available for introducing fluorine, broadly categorized as nucleophilic and electrophilic sources.[11]

Reagent Class	Examples	Characteristics
Nucleophilic	Diethylaminosulfur trifluoride (DAST), Deoxofluor, AlkylFluor	Source of "F⁻". Often used for deoxofluorination of alcohols and carbonyls. Can be aggressive and require careful handling.[11][12]
Electrophilic	Selectfluor®, N-Fluorobenzenesulfonimide (NFSI)	Source of "F⁺". Generally bench-stable, crystalline solids that are easier and safer to handle. Widely used for fluorination of electron-rich centers and in C-H fluorination reactions.[12]

Methodologies for C-F Bond Formation

The choice of synthetic strategy depends on the desired position of the fluorine atom and the overall complexity of the target molecule.

2.2.1. Early-Stage Fluorination

In this approach, fluorinated building blocks are incorporated early in the synthetic sequence. This is often a robust and scalable strategy but may require lengthy synthetic routes.

2.2.2. Late-Stage Fluorination (LSF)

LSF has emerged as a powerful strategy in drug discovery, allowing for the introduction of fluorine at a late stage in the synthesis of a complex molecule.[13] This approach is highly desirable as it enables the rapid generation of a library of fluorinated analogs from a common advanced intermediate, facilitating structure-activity relationship (SAR) studies.[14]

Experimental Protocol: Palladium-Catalyzed C-H Fluorination

This protocol describes a general method for the directed C-H fluorination of a heterocyclic amine using a palladium catalyst and NFSI as the fluorine source.[11]

Materials:

• Heterocyclic amine substrate (1.0 equiv)

• Pd(OAc)₂ (0.1 equiv)

• Directing Group (e.g., 2-aminopyridine)

• N-Fluorobenzenesulfonimide (NFSI) (1.5 equiv)

• Solvent (e.g., Dichloromethane, DCM)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To an oven-dried reaction vessel, add the heterocyclic amine substrate, Pd(OAc)₂, and the directing group.

• Evacuate and backfill the vessel with an inert atmosphere three times.

• Add anhydrous DCM via syringe.

• Stir the mixture at room temperature for 10 minutes.

• Add NFSI in one portion.

• Heat the reaction to the desired temperature (e.g., 60 °C) and monitor by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain the desired fluorinated heterocyclic amine.

Causality Behind Choices:

• Palladium Catalyst: Palladium is a versatile catalyst for C-H activation reactions.

• Directing Group: The directing group coordinates to the palladium center, bringing it in close proximity to the target C-H bond, thereby ensuring regioselectivity.

• NFSI: NFSI is a stable and effective electrophilic fluorine source that is compatible with many functional groups.[12]

• Inert Atmosphere: Prevents the oxidation of the palladium catalyst and other sensitive reagents.

Asymmetric Fluorination

The synthesis of chiral fluorinated heterocyclic amines is of great interest, as stereochemistry often plays a crucial role in biological activity. Asymmetric fluorination can be achieved using chiral catalysts or chiral fluorinating reagents.[15][16]

Workflow for Asymmetric Synthesis of α-Fluoroamines

Caption: Asymmetric synthesis of α-fluoroamines via catalytic enantioselective fluorination.

PART 3: Characterization of Fluorinated Heterocyclic Amines

The successful synthesis of a fluorinated compound must be confirmed by rigorous analytical characterization. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for this purpose.[17]

¹⁹F NMR Spectroscopy

¹⁹F NMR is a powerful technique for the direct detection and characterization of fluorinated compounds.[18] Key features include:

• High Sensitivity and 100% Natural Abundance: Makes ¹⁹F a highly sensitive NMR nucleus.[18]

• Wide Chemical Shift Range: The large chemical shift dispersion allows for the resolution of signals from different fluorine environments.[19]

• ¹⁹F-¹H and ¹⁹F-¹³C Coupling: The presence of J-coupling provides valuable structural information about the connectivity of the fluorine atom.[19]

Data Presentation: Comparative ADME Properties

The impact of fluorination on ADME properties can be profound. The following table summarizes comparative data for a hypothetical kinase inhibitor and its fluorinated analog.[6]

ADME Parameter	Non-Fluorinated Analog	Fluorinated Analog	Fold Improvement
Metabolic Stability (t½ in HLM)	30 min	> 120 min	> 4-fold
Cell Permeability (Papp, Caco-2)	1.5 x 10⁻⁶ cm/s	6.8 x 10⁻⁶ cm/s	4.5-fold
Aqueous Solubility	0.004 g/L	0.032 g/L	8-fold
Oral Bioavailability (rat)	5%	45%	9-fold

HLM: Human Liver Microsomes, t½: half-life, Papp: Apparent Permeability Coefficient

PART 4: Case Studies of FDA-Approved Drugs

The success of fluorinated heterocyclic amines is underscored by the number of FDA-approved drugs that incorporate this structural motif.[8]

• Sitagliptin (Januvia®): A dipeptidyl peptidase-4 (DPP-4) inhibitor for the treatment of type 2 diabetes. The trifluoromethyl group enhances the potency and metabolic stability of the molecule.[10]

• Ibrutinib (Imbruvica®): A Bruton's tyrosine kinase (BTK) inhibitor used to treat certain cancers. A 4-fluorophenoxy substituent was introduced to improve binding affinity and pharmacokinetic properties.[1]

Conclusion and Future Perspectives

Fluorinated heterocyclic amines will undoubtedly continue to be a rich source of innovation in drug discovery.[5] The strategic incorporation of fluorine offers a powerful and versatile approach to fine-tune the properties of drug candidates, leading to safer and more effective medicines.[1] Future advancements in synthetic methodologies, particularly in the area of late-stage fluorination and asymmetric synthesis, will further expand the chemical space accessible to medicinal chemists.[12][20] Coupled with a deeper understanding of fluorine's influence on biological systems, the future for fluorinated pharmaceuticals is bright.[3]

References

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• Müller, K., Faeh, C., & Diederich, F. (2008). The Many Roles for Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 51(12), 3447-3458.
• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2021). Applications of Fluorine in Medicinal Chemistry. Chemical Reviews, 121(22), 14037-14095.
• Meanwell, N. A. (2018). Modulating ADME Properties by Fluorination: MK2 Inhibitors with Improved Oral Exposure. ACS Medicinal Chemistry Letters, 9(12), 1245-1250.
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• Smith, A. M. R. (n.d.). New Methods for the Construction of Fluorinated Cyclic Amines and Amides. Nottingham ePrints.
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• Pal, S., & Kumar, G. (n.d.). Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry.
• Murphy, C. D. (2015). Recent advances in fluorination techniques and their anticipated impact on drug metabolism and toxicity. Expert Opinion on Drug Metabolism & Toxicology, 11(3), 413-425.
• Unknown Author. (2021). Recent Innovations of Organo-fluorine Synthesis and Pharmacokinetics.
• BenchChem. (2025). The Impact of Fluorination on Furan Bioisosteres: A Comparative Analysis of ADME Properties. BenchChem Technical Guide.
• Braceros, A. B., et al. (n.d.).
• Baran, P. S., et al. (2025). Direct Synthesis of Fluorinated Heteroarylether Bioisosteres | Request PDF.
• Cohen, D. T., et al. (n.d.). Asymmetric NHC-catalyzed synthesis of α-fluoroamides from readily accessible α-fluoroenals. Journal of the American Chemical Society.
• Roy, D. K., et al. (n.d.). Activation of Aromatic C−F Bonds by a N‐Heterocyclic Olefin (NHO). Chemistry – A European Journal.
• Smith, A. J. R., et al. (n.d.).
• Al-Suhaimi, K. S., et al. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016-2022). Molecules, 28(16), 6093.
• Smith, A. J. R., et al. (n.d.).
• Unknown Author. (n.d.). Fluorinated n-heterocycles as conformationally diverse bioactives for drug discovery. Journal of Fluorine Chemistry.
• Carboni, A., & Tlili, A. (n.d.). Synthesis of Fluorinated Amines: A Personal Account. ACS Organic & Inorganic Au.
• O'Hagan, D. (n.d.). Contemporary synthetic strategies in organofluorine chemistry.
• Chemspace. (n.d.). Bioisosteric Replacements. Chemspace.
• Perutz, R. N. (n.d.). C-F Bond Activation and Metal Fluoride Complexes. University of York.
• Patani, G. A., & LaVoie, E. J. (n.d.). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews.
• Ritter, T. (2017). Facile C–F Bond Formation through a Concerted Nucleophilic Aromatic Substitution Mediated by the PhenoFluor Reagent. Accounts of Chemical Research, 50(11), 2737-2746.
• Wang, F., & Wang, J. (n.d.). C-F insertion reaction sheds new light on the construction of fluorinated compounds. Chinese Chemical Letters.
• Unknown Author. (n.d.). Precise and selective asymmetric synthesis of fluorinated compounds via enzymatic approach.
• Li, Z., & Li, C. (2015). Recent advances in green fluorine chemistry. Reports in Organic Chemistry, 5, 45-60.
• Mykhailiuk, P. K. (n.d.). Fluorinated building blocks in drug design: new pathways and targets. RSC Medicinal Chemistry.
• Wang, F., & Wang, J. (n.d.). Multiple-fold C–F bond functionalization for the synthesis of (hetero)cyclic compounds: fluorine as a detachable chemical handle. Organic Chemistry Frontiers.
• Champagne, P. A., & Paquin, J. F. (2025).
• Carboni, A., & Tlili, A. (2023). Synthesis of Fluorinated Amines: A Personal Account. ACS Organic & Inorganic Au, 3(5), 332-342.
• Mlostoń, G., & Heimgartner, H. (2022). Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur Atom via Cycloaddition Reactions. Molecules, 27(20), 7020.
• Wang, J. (n.d.).
• Unknown Author. (n.d.). Structure Elucidation of Fluorinated Compounds by NMR. JEOL Ltd.
• Smith, A. J. R., et al. (2022). 19F-centred NMR analysis of mono-fluorinated compounds. Chemical Science, 13(12), 3469-3481.
• Ghorai, M. K., & Kumar, A. (2020). N-Fluorobenzenesulfonimide: a useful and versatile reagent for the direct fluorination and amination of (hetero)aromatic C–H bonds. RSC Advances, 10(30), 17764-17781.
• Oxford Instruments. (n.d.). NMR | Speeding Fluorine Analysis. Oxford Instruments.
• Koksch Group. (n.d.). Asymmetric synthesis of fluorinated derivatives of aromatic and γ-branched amino acids via a chiral Ni(II) complex. Freie Universität Berlin.

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Technical Notes & Optimization

Technical Support Center: 4-(2,2,2-Trifluoroethyl)oxan-4-amine HCl

Welcome to the dedicated technical support guide for 4-(2,2,2-Trifluoroethyl)oxan-4-amine HCl. This resource is designed for researchers, scientists, and drug development professionals to navigate the experimental challenges associated with this compound, with a primary focus on addressing solubility issues. Our goal is to provide you with not only solutions but also the underlying scientific principles to empower your research.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 4-(2,2,2-Trifluoroethyl)oxan-4-amine HCl?

A: As a hydrochloride salt of an amine, 4-(2,2,2-Trifluoroethyl)oxan-4-amine HCl is anticipated to be a polar molecule. The presence of the charged ammonium group (-NH3+) and the chloride counter-ion suggests a higher affinity for polar solvents.[1] Therefore, it is expected to exhibit greater solubility in polar solvents like water, methanol, and ethanol compared to nonpolar organic solvents such as diethyl ether or hexane.[1] The trifluoroethyl group, however, introduces a lipophilic component, which may influence its solubility profile.[2][3][4]

Q2: I am struggling to dissolve the compound in a non-polar organic solvent for my reaction. What is the recommended approach?

A: Direct dissolution in non-polar solvents is often challenging for amine hydrochloride salts. The most effective and widely practiced strategy is to convert the hydrochloride salt to its corresponding free amine.[1] The free amine is significantly less polar and, consequently, more soluble in a broader range of organic solvents, including dichloromethane (DCM), tetrahydrofuran (THF), and ethyl acetate.[1] This is a standard procedure, particularly in applications like peptide synthesis, before a coupling reaction.[1]

Q3: Can I improve the solubility by heating the mixture?

A: Gentle warming can indeed increase both the rate of dissolution and the solubility of the compound to a certain extent.[1] However, exercise caution. Excessive or prolonged heating can lead to the degradation of the compound. It is crucial to monitor the stability of your compound under thermal stress, especially in the context of your specific reaction conditions.

Q4: Why is my hydrochloride salt less soluble in a dilute HCl solution compared to pure water?

A: This phenomenon is likely due to the "common ion effect." The hydrochloride salt dissociates in solution to form the protonated amine and chloride ions. If the solvent already contains a significant concentration of chloride ions (from the dilute HCl), it suppresses the dissolution of the salt, leading to lower solubility.[5]

In-Depth Troubleshooting Guides

Issue 1: Poor Solubility in Aqueous Buffers for Biological Assays

Researchers often encounter difficulties in achieving the desired concentration of 4-(2,2,2-Trifluoroethyl)oxan-4-amine HCl in physiological buffers for in-vitro and in-vivo studies.

Root Cause Analysis:

The solubility of an amine salt in an aqueous medium is highly dependent on the pH of the solution.[6][7] The charged, protonated form of the amine is generally more water-soluble than the neutral free amine. The pKa of the amine dictates the pH range at which it is predominantly in its ionized form. Additionally, the trifluoroethyl group adds lipophilicity, which can limit aqueous solubility.[4]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for aqueous solubility.

Step-by-Step Solutions:

• pH Adjustment:

  • Rationale: The primary approach to enhancing the aqueous solubility of an amine salt is to ensure the pH of the solution is sufficiently low to maintain the amine in its protonated, more soluble state.[6]

  • Protocol:

    • Prepare a stock solution of your buffer.

    • Measure the initial pH.

    • Gradually add small aliquots of a dilute acid (e.g., 0.1 M HCl) while monitoring the pH.

    • Attempt to dissolve the 4-(2,2,2-Trifluoroethyl)oxan-4-amine HCl at various acidic pH points to determine the optimal pH for solubility.

    • Be mindful of the pH constraints of your specific biological assay.

• Employing Co-solvents:

  • Rationale: If pH adjustment alone is insufficient, the use of a water-miscible organic co-solvent can help to overcome the lipophilic nature of the trifluoroethyl group.[8]

  • Recommended Co-solvents: Dimethyl sulfoxide (DMSO), ethanol, or polyethylene glycol (PEG).

  • Protocol:

    • First, dissolve the compound in a minimal amount of the chosen co-solvent (e.g., DMSO).

    • Then, slowly add this solution to your aqueous buffer with vigorous stirring.

    • It is critical to keep the final concentration of the organic co-solvent low (typically <1%) to avoid impacting the biological system.

Data Summary for Common Co-solvents:

Co-solvent	Typical Starting Concentration	Notes
DMSO	< 1% (v/v)	Can have biological effects at higher concentrations.
Ethanol	< 5% (v/v)	Generally well-tolerated in many biological systems.
PEG 400	5-10% (v/v)	A non-ionic polymer, often used in formulations.

Issue 2: Insolubility in Organic Solvents for Chemical Synthesis

For synthetic applications, dissolving 4-(2,2,2-Trifluoroethyl)oxan-4-amine HCl in less polar organic solvents like DCM or THF is a common requirement that presents a significant challenge.

Root Cause Analysis:

The high polarity of the hydrochloride salt form is the primary reason for its poor solubility in non-polar or weakly polar organic solvents.[1] The ionic interaction between the protonated amine and the chloride ion favors dissolution in polar environments.

Troubleshooting Workflow:

Caption: Workflow for improving organic solvent solubility.

Step-by-Step Solution: Conversion to Free Amine

• Rationale: Neutralizing the hydrochloride salt with a base will generate the free amine, which is significantly less polar and thus more soluble in a wider array of organic solvents.[1][9]

• Protocol:

  • Suspend the 4-(2,2,2-Trifluoroethyl)oxan-4-amine HCl in the desired organic solvent (e.g., DCM).

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add a tertiary amine base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) (1.0-1.1 equivalents), dropwise to the stirred suspension.

  • Stir the mixture at 0 °C for 15-30 minutes. During this time, the solid hydrochloride salt will react to form the soluble free amine and the insoluble triethylamine hydrochloride salt, which typically precipitates as a white solid.[1]

  • The resulting mixture containing the dissolved free amine can often be used directly in the subsequent reaction step.

  • Alternatively, the precipitated tertiary amine salt can be removed by filtration.

Experimental Protocols

Protocol 1: Gravimetric Determination of Aqueous Solubility

This protocol provides a fundamental method for quantifying the solubility of 4-(2,2,2-Trifluoroethyl)oxan-4-amine HCl in a specific aqueous buffer.[10][11]

Materials:

• 4-(2,2,2-Trifluoroethyl)oxan-4-amine HCl

• Selected aqueous buffer

• Conical flask

• Magnetic stirrer and stir bar

• Analytical balance

• Evaporating dish

• Filtration apparatus (e.g., syringe filter)

• Drying oven

Procedure:

• Add an excess amount of 4-(2,2,2-Trifluoroethyl)oxan-4-amine HCl to a known volume of the aqueous buffer in a conical flask. An excess is confirmed when undissolved solid remains.

• Stir the mixture at a constant temperature for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached.

• Allow the undissolved solid to settle.

• Carefully filter a known volume of the supernatant (the saturated solution) to remove all undissolved particles.

• Accurately weigh a clean, dry evaporating dish.

• Pipette a precise volume of the clear filtrate into the pre-weighed evaporating dish.

• Evaporate the solvent in a drying oven at a temperature below the decomposition point of the compound until a constant weight is achieved.

• Calculate the solubility based on the mass of the dried solid and the volume of the filtrate used.

References

• Analytical and Computational Methods for the Determination of Drug-Polymer Solubility and Miscibility. Molecular Pharmaceutics - ACS Publications. [Link]

• Determination of Solubility by Gravimetric Method. Pharmapproach. [Link]

• Determination of solubility by gravimetric method: A brief review. National Journal of Pharmaceutical Sciences. [Link]

• What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. American Pharmaceutical Review. [Link]

• Isolation (Recovery) of amines. University of Alberta. [Link]

• Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. [Link]

• Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology. [Link]

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. MDPI. [Link]

• Solubility of organic amine salts. Sciencemadness.org. [Link]

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Hovione. [Link]

• A review on solubility enhancement technique for pharmaceutical drugs. GSC Online Press. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC. [Link]

• Factors that Affect Solubility. Chemistry LibreTexts. [Link]

• Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. [Link]

• 4 Factors Affecting Solubility of Drugs. Ascendia Pharmaceutical Solutions. [Link]

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Technical Support Center: Navigating Steric Hindrance in Nucleophilic Aromatic Substitution (SNAr) Reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and advanced strategies for overcoming a common and frustrating challenge in organic synthesis: steric hindrance in Nucleophilic Aromatic Substitution (SNAr) reactions. As experienced chemists know, while SNAr is a powerful tool for forging carbon-heteroatom bonds, its efficiency can be dramatically reduced when bulky substituents crowd the reaction center. This resource is designed to provide not just solutions, but also the underlying mechanistic reasoning to empower you to make informed decisions in your experimental design.

Understanding the Challenge: Why Steric Hindrance Impedes SNAr Reactions

Nucleophilic aromatic substitution reactions are critical for the synthesis of a vast array of pharmaceuticals, agrochemicals, and functional materials. The classical SNAr mechanism proceeds through a two-step addition-elimination pathway involving a resonance-stabilized carbanion intermediate known as the Meisenheimer complex.[1] For this intermediate to form, the incoming nucleophile must attack the carbon atom bearing the leaving group.

Steric hindrance, the obstruction caused by the spatial arrangement of atoms, can significantly impede this initial nucleophilic attack.[2][3] Bulky substituents on the aromatic ring, particularly those in the ortho position to the leaving group, or a sterically demanding nucleophile can create a "molecular shield," increasing the activation energy of the reaction and dramatically slowing down or even preventing the formation of the desired product.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during SNAr reactions with sterically hindered substrates in a practical question-and-answer format.

Q1: My SNAr reaction with an ortho-substituted substrate is sluggish or not proceeding at all. What are the first troubleshooting steps I should take?

A1: When facing low reactivity with sterically hindered substrates, the initial focus should be on optimizing the reaction conditions to provide sufficient energy to overcome the steric barrier.

• Increase Reaction Temperature: A systematic increase in temperature can provide the necessary activation energy. However, monitor the reaction closely for potential decomposition of starting materials or products.[4] Consider moving from room temperature to reflux conditions in a suitable solvent. For even more challenging substrates, superheated, sealed-vessel reactions, including the use of a continuous-flow reactor, can achieve temperatures well above the solvent's boiling point, often leading to successful conversions.[5][6]

• Solvent Selection: The choice of solvent is critical. Polar aprotic solvents like Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), or N-Methyl-2-pyrrolidone (NMP) are generally preferred for SNAr reactions.[4] These solvents are effective at solvating the cationic counter-ion of the base, thereby increasing the nucleophilicity of the nucleophile. For particularly stubborn reactions, consider less common but highly polar solvents.

• Choice of Base: Ensure your base is strong enough to deprotonate the nucleophile effectively but is not so bulky itself that it contributes to the steric problem. For alcohol nucleophiles, sodium hydride (NaH) or potassium tert-butoxide (KOt-Bu) are common choices. For amine nucleophiles, a non-nucleophilic organic base like 1,8-Diazabicycloundec-7-ene (DBU) can be effective.[7]

Troubleshooting Workflow for Low-Yielding SNAr Reactions

Caption: A decision-making workflow for troubleshooting low yields in SNAr reactions, particularly those involving steric hindrance.

Q2: I've increased the temperature and am using an appropriate solvent, but the yield is still poor. What advanced strategies can I employ?

A2: When standard condition optimization fails, it's time to consider more advanced techniques that can fundamentally alter the reaction pathway or enhance the reactivity of the components.

• Microwave-Assisted Synthesis: Microwave irradiation can dramatically accelerate SNAr reactions by promoting rapid and uniform heating of the reaction mixture.[8][9][10] This often leads to significantly shorter reaction times and higher yields, especially for hindered substrates.[11][12]

• Catalytic Approaches:

  • Phase-Transfer Catalysis: For reactions involving an anionic nucleophile and an organic-soluble substrate, a phase-transfer catalyst (e.g., a quaternary ammonium salt) can shuttle the nucleophile into the organic phase, increasing its effective concentration and reactivity.

  • Metal-Based Catalysis: While distinct from cross-coupling reactions, certain metal complexes can catalyze SNAr reactions.[7] For instance, ruthenium or rhodium complexes can coordinate to the aromatic ring, withdrawing electron density and activating it towards nucleophilic attack.[13] Lewis acids can also be employed to activate heterocyclic substrates.[7]

  • Organic Superbases: The use of a strong, non-nucleophilic organic superbase, such as t-Bu-P4, has been shown to catalyze concerted SNAr reactions of aryl fluorides, even with electron-rich substrates, by activating both the aryl fluoride and the nucleophile.[14]

• "Directed" SNAr Reactions: Recent research has demonstrated that certain directing groups on the aromatic ring can facilitate ortho-specific SNAr reactions, even without strong electron-wthdrawing groups. For example, an ortho-iodobenzamide can undergo directed SNAr with amines in the presence of pyridine.[15]

• Concerted SNAr (CSNAr) Pathways: For some substrates, a concerted mechanism that avoids the formation of the sterically demanding Meisenheimer complex is possible.[16][17] This is particularly relevant for substrates that are not strongly activated by electron-withdrawing groups. The development of catalytic systems that promote a concerted pathway can be a powerful strategy for overcoming steric barriers.[14]

Comparison of Strategies for Overcoming Steric Hindrance

Strategy	Principle	Advantages	Considerations
Increased Temperature/Pressure	Provides activation energy to overcome the steric barrier.[5]	Simple to implement.	Potential for side reactions and decomposition.[18]
Microwave Synthesis	Rapid, uniform heating.[8][9]	Shorter reaction times, often higher yields.[9]	Requires specialized equipment.
Catalysis (Metal/Organic)	Activates the substrate or enhances nucleophilicity.[7][19]	Can enable reactions under milder conditions.	Catalyst selection can be substrate-specific; potential for metal contamination.
Directed SNAr	Utilizes a directing group for regioselective substitution.[15]	High regioselectivity, can work on less activated systems.	Requires the presence of a suitable directing group.
Biocatalysis	Utilizes enzymes for selective transformations.[20][21]	High selectivity, mild reaction conditions.	Enzyme availability and stability can be limiting.[22]

Q3: How does the choice of leaving group affect a sterically hindered SNAr reaction?

A3: The nature of the leaving group is a crucial factor. In SNAr reactions, the rate-determining step is often the initial nucleophilic attack to form the Meisenheimer complex. A more electronegative leaving group can increase the electrophilicity of the carbon atom it is attached to, facilitating this attack. The general reactivity trend for leaving groups in SNAr reactions is F > Cl > Br > I.[23] This is in contrast to SN1 and SN2 reactions where the bond strength to the leaving group is more critical.[24][25] Therefore, for a sterically hindered substrate, using an aryl fluoride if possible can significantly enhance the reaction rate.

However, recent studies on photothermally promoted SNAr reactions have shown a reactivity trend of Ar-I > Ar-Br > Ar-F > Ar-Cl, suggesting that under certain conditions, the leaving group's ability to be displaced plays a more significant role.[26]

Experimental Protocols

Protocol 1: General Procedure for a High-Temperature, Sealed-Vessel SNAr Reaction

• To a dry, thick-walled reaction tube equipped with a magnetic stir bar, add the sterically hindered aryl halide (1.0 mmol), the nucleophile (1.2 mmol), and a suitable base (e.g., K2CO3, 2.0 mmol).

• Add the desired polar aprotic solvent (e.g., DMSO, 3-5 mL).

• Seal the reaction tube tightly.

• Place the tube in a preheated oil bath or heating block at the desired temperature (e.g., 120-180 °C).

• Stir the reaction mixture vigorously for the specified time, monitoring the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Carefully unseal the tube and dilute the reaction mixture with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Microwave-Assisted SNAr Reaction

• In a dedicated microwave reaction vial, combine the sterically hindered aryl halide (0.5 mmol), the nucleophile (0.6 mmol), base (e.g., DBU, 1.0 mmol), and solvent (e.g., DMF, 2 mL).

• Seal the vial with a septum cap.

• Place the vial in the microwave reactor.

• Set the reaction temperature (e.g., 150-200 °C) and time (e.g., 10-30 minutes) with magnetic stirring.

• After the reaction is complete, cool the vial to a safe temperature using compressed air.

• Work up the reaction mixture as described in Protocol 1.

Visualizing the Impact of Steric Hindrance

Caption: A depiction of the transition state for the rate-determining step in an SNAr reaction. The sterically hindered case illustrates how a bulky ortho group can impede the approach of the nucleophile.

References

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• Effect of leaving group and reaction medium in aliphatic nucleophilic substitution reaction. (2023, April 17).
• Pen & Prosperity. (2025, June 15). Reactivity And Selectivity in Nucleophilic Aromatic Substitution Reactions Using Sulfur-Based Nucleophiles. Pen & Prosperity.
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• Charaschanya, M., et al. (2018). Nucleophilic Aromatic Substitution of Heterocycles Using a High-Temperature and High-Pressure Flow Reactor. Organic Process Research & Development.
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• Zhang, W., et al. (2023). Effects of Methyl Substitution and Leaving Group on E2/SN2 Competition for Reactions of F− with RY (R = CH3, C2H5, iC3H7, tC4H9; Y = Cl, I). Molecules.
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating the Purity of Quaternary Amine Building Blocks

In the landscape of pharmaceutical development, the structural and chemical integrity of starting materials is paramount. Quaternary amine building blocks, integral components in a vast array of active pharmaceutical ingredients (APIs), are no exception. Their permanent positive charge and diverse structures, while bestowing unique therapeutic properties, also present distinct analytical challenges. Ensuring the purity of these foundational molecules is not merely a matter of regulatory compliance; it is a critical step in guaranteeing the safety, efficacy, and reproducibility of the final drug product.

This guide provides an in-depth comparison of the essential analytical techniques for validating the purity of quaternary amine building blocks. Moving beyond a simple recitation of methods, we will explore the causality behind experimental choices, establish self-validating protocols, and ground our discussion in authoritative standards.

The Orthogonal Approach: A Multi-Faceted View of Purity

No single analytical technique can provide a complete picture of a compound's purity. A robust validation strategy relies on an orthogonal approach, employing multiple methods with different separation and detection principles to build a comprehensive and trustworthy purity profile. The most common impurities in quaternary amine synthesis include residual starting materials (tertiary amines, alkylating agents), by-products from side reactions, and inorganic salts from purification or counter-ion exchange.

A typical workflow for comprehensive purity validation involves a combination of techniques to assess different aspects of the sample, from structural identity to the quantification of trace impurities and counter-ions.

Caption: A comprehensive workflow for validating the purity of quaternary amine building blocks.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy remains the gold standard for unambiguous structure elucidation and identification. For quaternary amines, both ¹H and ¹³C NMR are indispensable for confirming the covalent structure of the cation.

• Expertise & Experience: The ¹H NMR spectrum provides a detailed map of the proton environment.[1][2] Integration of proton signals can offer a preliminary quantitative assessment of organic impurities, such as residual tertiary amines or alkyl halides. However, the presence of the charged nitrogen can sometimes lead to peak broadening, complicating interpretation. Careful selection of deuterated solvents is crucial; DMSO-d₆ or D₂O are often preferred for their ability to solubilize these ionic compounds.

• Trustworthiness: A clean, well-resolved NMR spectrum, with chemical shifts and coupling constants matching the expected structure and no significant unassigned signals, is a strong indicator of high purity. Comparing the integral of a known proton on the target molecule to the integral of a certified quantitative standard (qNMR) can provide a highly accurate assay value.

Experimental Protocol: ¹H NMR Sample Preparation

• Sample Weighing: Accurately weigh approximately 5-10 mg of the quaternary amine building block into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, D₂O, or CD₃OD).

• Dissolution: Vortex the sample until fully dissolved. Gentle heating or sonication may be required for less soluble compounds.

• Internal Standard (Optional, for qNMR): If performing quantitative NMR, add a known amount of a certified internal standard (e.g., maleic acid, dimethyl sulfone) that has a resonance in a clear region of the spectrum.

• Acquisition: Acquire the ¹H NMR spectrum on a spectrometer (e.g., 400 MHz or higher) with appropriate parameters to ensure good signal-to-noise and resolution.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity Assay

HPLC is the primary technique for determining the purity of a sample by separating the main component from its non-volatile impurities.[3][4] A key challenge with many quaternary amines is their lack of a UV chromophore, rendering standard UV detection ineffective.

• Expertise & Experience: The choice of detector is critical. For these "UV-transparent" compounds, universal detectors like the Charged Aerosol Detector (CAD) or the Evaporative Light Scattering Detector (ELSD) are essential.[5][6] Both detectors nebulize the column eluent, evaporate the mobile phase, and measure the resulting analyte particles.[5] CAD generally offers better sensitivity and a wider linear dynamic range compared to ELSD, making it particularly well-suited for impurity analysis.[5][7]

• Trustworthiness: A robust HPLC method must be validated according to ICH Q2(R1) guidelines, which outline parameters such as specificity, linearity, accuracy, precision, and robustness.[8][9][10][11] System Suitability Tests (SSTs), defined in pharmacopeias like the USP <621>, are performed before each run to ensure the chromatographic system is performing as expected.[12][13][14]

Experimental Protocol: HPLC-CAD for Purity Assay

• Column: A mixed-mode or HILIC (Hydrophilic Interaction Liquid Chromatography) column is often suitable for retaining polar quaternary amines.

• Mobile Phase A: 10 mM Ammonium formate with 0.1% formic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient: Start at 95% B, ramp down to 40% B over 15 minutes, hold for 5 minutes, and return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 40 °C.

• CAD Settings: Evaporation temperature set to "High" or as recommended by the manufacturer.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition at a concentration of approximately 1 mg/mL.

Ion Chromatography (IC): Quantifying the Counter-Ion

The purity of a quaternary amine salt is not just defined by the cation but also by the identity and amount of its associated counter-ion (e.g., Cl⁻, Br⁻, tosylate). Ion Chromatography is the definitive technique for accurately quantifying these inorganic and organic anions.

• Expertise & Experience: IC uses ion-exchange columns to separate ions based on their charge and size.[][16] A conductivity detector, often used with a suppressor to reduce background noise from the eluent, provides high sensitivity for common inorganic anions.[] This analysis is crucial as the incorrect counter-ion or an improper stoichiometric ratio can significantly impact the compound's physical properties and biological activity.

• Trustworthiness: The method's accuracy is established by running a calibration curve with certified standards of the expected counter-ion. Analyzing the sample solution allows for the determination of the weight percent (w/w%) of the counter-ion, which can then be compared to the theoretical value based on the compound's molecular formula.

Experimental Protocol: IC for Halide Counter-Ion Analysis

• Column: A suitable anion-exchange column (e.g., Thermo Scientific™ Dionex™ IonPac™).

• Eluent: A potassium hydroxide (KOH) gradient generated by an eluent generation system.

• Flow Rate: 1.2 mL/min.

• Detection: Suppressed conductivity.

• Sample Preparation: Accurately weigh the quaternary amine sample and dissolve it in deionized water to a final concentration where the counter-ion falls within the linear range of the calibration curve (e.g., 1-50 ppm).

• Calibration: Prepare a series of standards of the known counter-ion (e.g., from NaCl for Cl⁻) and generate a calibration curve.

Supporting Techniques: Elemental Analysis and LC-MS

Elemental Analysis (EA) provides a fundamental measure of purity by determining the mass fractions of carbon, hydrogen, and nitrogen (and sometimes sulfur or halogens).[17][18] The experimentally determined percentages are compared to the theoretical values for the proposed chemical formula. A match within an accepted deviation (typically ±0.4%) provides strong evidence for the correct empirical formula and the absence of significant inorganic or non-elemental impurities.[19]

Liquid Chromatography-Mass Spectrometry (LC-MS) is an indispensable tool for identifying unknown impurities.[20][21] By coupling the separation power of HPLC with the mass-resolving capability of a mass spectrometer, trace impurities can be separated and their molecular weights determined, providing crucial clues to their identity.

Comparison of Key Analytical Techniques

Technique	Primary Use	What It Measures	Key Strengths	Limitations
¹H / ¹³C NMR	Structure Confirmation & ID	Covalent structure, organic impurities	Unambiguous structural information; potentially quantitative (qNMR)	Can have complex spectra; may not detect inorganic impurities.[21][22]
HPLC-CAD/ELSD	Purity Assay	Non-volatile organic impurities	High sensitivity for non-chromophoric compounds; precise quantification.[23]	Requires volatile mobile phases; response can be non-linear (especially ELSD).[5]
Ion Chromatography	Counter-Ion Assay	Inorganic/organic anions & cations	Highly sensitive and specific for ionic species; accurate quantification.[][24][25]	Limited to ionic analytes; requires a dedicated instrument.
Elemental Analysis	Empirical Formula Verification	%C, H, N, S, Halogens	Fundamental check of composition and purity; detects inorganic impurities.[26]	Does not distinguish between isomers; requires high sample purity for good results.[18]
LC-MS	Impurity Identification	Molecular weight of components	Excellent for identifying unknown impurities; high sensitivity.[20]	Quantification can be challenging without standards; complex matrix can cause ion suppression.

Choosing the Right Tool for the Job

The selection of analytical methods should be guided by the specific questions being asked about the quaternary amine building block.

Caption: Decision tree for selecting the appropriate analytical method.

Conclusion

Validating the purity of quaternary amine building blocks requires a meticulous, multi-pronged analytical strategy. By leveraging the strengths of orthogonal techniques—NMR for structure, HPLC-CAD for purity, IC for counter-ion analysis, and EA/LC-MS for support—researchers can build a self-validating data package that ensures the quality and integrity of these critical materials. This comprehensive approach not only satisfies regulatory expectations but also provides the deep process understanding necessary to deliver safe and effective medicines.

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• Are You Sure You Understand USP <621>? LCGC International. [Link]

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A Senior Application Scientist's Guide to Chemical Shift Assignment for 4-Substituted Tetrahydropyrans

Introduction: The Tetrahydropyran Ring, a Privileged Scaffold

The tetrahydropyran (THP) moiety is a cornerstone in the architecture of numerous natural products and pharmacologically active molecules. Its prevalence stems from its favorable physicochemical properties, including metabolic stability and the ability to engage in hydrogen bonding via the ring oxygen. For researchers in drug development and natural product synthesis, the precise determination of the structure, and particularly the stereochemistry, of substituted THP rings is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this purpose.

However, the conformational flexibility of the six-membered ring and the often-crowded nature of the proton NMR spectra can present significant challenges. A simple 1D ¹H NMR spectrum is rarely sufficient for unambiguous assignment. This guide provides an in-depth comparison and a systematic workflow for the complete ¹H and ¹³C NMR chemical shift assignment of 4-substituted tetrahydropyrans, leveraging a suite of 1D and 2D NMR experiments. We will delve into the causality behind experimental choices, ensuring a robust and self-validating approach to structural elucidation.

Fundamental Principles: Conformation and Electronic Effects

To interpret the NMR spectra of 4-substituted THPs, one must first understand the underlying principles governing their structure and the resulting chemical shifts.

Chair Conformation and Stereochemistry

Like cyclohexane, the tetrahydropyran ring predominantly adopts a low-energy chair conformation to minimize torsional and steric strain. In this conformation, substituents at each carbon can occupy either an axial (perpendicular to the ring plane) or equatorial (in the plane of the ring) position.

A critical rule of thumb in ¹H NMR is that axial protons are generally shielded (resonate at a lower ppm, or upfield) compared to their geminal equatorial counterparts.[1] This is due to the anisotropic effect of the adjacent C-C sigma bonds. For a 4-substituted THP, the substituent's preference for the equatorial position to avoid 1,3-diaxial interactions is a key determinant of the molecule's ground-state conformation.

The Role of the Ring Oxygen

The endocyclic oxygen atom significantly influences the electronic environment of the THP ring. As a highly electronegative atom, it withdraws electron density, causing a pronounced deshielding (downfield shift) of the adjacent α-protons (H-2, H-6) and carbons (C-2, C-6). This effect diminishes with distance but remains a key feature for initial spectral identification.

Substituent Effects at the C-4 Position

The electronic nature of the substituent at the C-4 position directly modulates the chemical shifts of the C-4 proton (H-4) and carbon (C-4), as well as, to a lesser extent, the neighboring β-protons (H-3, H-5). Electronegative substituents (e.g., -OH, -Cl, -OR) will deshield H-4 and C-4, shifting their resonances downfield. The magnitude of this shift provides valuable information about the substituent's identity.

Comparative Analysis of Chemical Shifts

The chemical shifts of the THP ring protons and carbons are highly sensitive to the nature of the C-4 substituent. The table below summarizes typical chemical shift ranges observed in CDCl₃, providing a valuable diagnostic tool.

Table 1: Typical ¹H and ¹³C NMR Chemical Shift Ranges for 4-Substituted Tetrahydropyrans in CDCl₃.

Substituent (X) at C-4	C-2, C-6 (δ, ppm)	C-3, C-5 (δ, ppm)	C-4 (δ, ppm)	H-2, H-6 (δ, ppm)	H-3, H-5 (δ, ppm)	H-4 (δ, ppm)
-H (Unsubstituted)	~68.3	~26.5	~23.5	~3.55 (ax), ~3.95 (eq)	~1.55 (ax), ~1.70 (eq)	~1.40 (ax), ~1.55 (eq)
-CH₃ [2]	~67.8	~34.8	~31.1	~3.35 (ax), ~3.95 (eq)	~1.20 (ax), ~1.70 (eq)	~1.50
-OH [3]	~63.8	~34.9	~69.1	~3.50 (ax), ~3.90 (eq)	~1.50 (ax), ~1.85 (eq)	~3.80
-Cl [4]	~66.5	~36.5	~58.0	~3.60 (ax), ~4.00 (eq)	~1.80 (ax), ~2.10 (eq)	~4.20
-NH₂	~66.0	~36.0	~48.0	~3.40 (ax), ~3.95 (eq)	~1.30 (ax), ~1.85 (eq)	~2.90
=O (ketone) [5]	~67.5	~40.5	~209.0	~3.85	~2.40	(no proton)

Note: Chemical shifts are approximate and can vary with solvent and concentration. Axial (ax) and equatorial (eq) assignments are based on typical coupling constants and NOE data.

As observed, the downfield shift of H-4 and C-4 directly correlates with the electronegativity of the substituent (Cl > OH > NH₂ > CH₃). The presence of a carbonyl group at C-4 dramatically shifts the C-4 carbon resonance to >200 ppm and deshields the adjacent C-3/C-5 protons.

A Systematic Workflow for Unambiguous Assignment

Confident assignment requires a multi-faceted approach, integrating several NMR experiments. Each experiment provides a unique piece of the puzzle, and together they form a self-validating system.

Figure 1. A systematic workflow for the complete NMR assignment of 4-substituted tetrahydropyrans.

Experimental Protocols: The "How" and the "Why"

1D NMR: The Initial Survey

• ¹H NMR: Provides the initial overview. Key is to integrate signals to determine the number of protons and analyze multiplet patterns. For THPs, the region from ~3.4 to 4.0 ppm typically contains the deshielded H-2/H-6 protons adjacent to the oxygen, while the other ring protons are usually found between 1.2 and 2.2 ppm.

• ¹³C NMR: Reveals the number of unique carbon environments.[6] A 4-substituted THP with a plane of symmetry (if the substituent is achiral and not conformationally locked) will show four signals: C-4, C-3/5, C-2/6, and the substituent carbon.

• DEPT-135: This is a crucial experiment for differentiating carbons based on the number of attached protons. CH and CH₃ groups appear as positive signals, while CH₂ groups appear as negative signals. This is invaluable for distinguishing the C-3/5 methylene carbons from the C-4 methine carbon.

2D NMR: Building the Molecular Framework

The true power of modern NMR lies in 2D correlation spectroscopy. These experiments reveal which nuclei are "talking" to each other, either through bonds or through space.

Purpose: To identify protons that are coupled to each other, typically through 2 or 3 bonds. This allows for the tracing of the proton framework of the molecule.

Methodology:

• Sample Preparation: Prepare a solution of the 4-substituted THP in a deuterated solvent (e.g., CDCl₃) at a concentration of 5-10 mg/mL in a standard 5 mm NMR tube.

• Acquisition: Load a standard COSY pulse sequence (e.g., cosygpppqf on Bruker instruments). Acquire the spectrum with sufficient scans to achieve a good signal-to-noise ratio. Typically, 2-4 scans per increment are sufficient for a moderately concentrated sample.

• Processing: Process the 2D data using a sine-bell window function in both dimensions followed by a 2D Fourier transform.

• Analysis: The resulting spectrum shows the 1D ¹H spectrum on both the horizontal (F2) and vertical (F1) axes. The diagonal consists of the main peaks. The crucial information lies in the cross-peaks , which appear off the diagonal. A cross-peak between two proton signals indicates that they are J-coupled. For a THP, you can start at the well-resolved H-4 proton and "walk" around the ring by finding its correlation to the H-3/5 protons, which in turn will correlate to the H-2/6 protons.

Purpose: To identify all carbons that are directly attached to a proton. This is the primary method for assigning the protonated carbons in the ¹³C spectrum.

Methodology:

• Acquisition: Use the same sample as for the COSY. Load a standard sensitivity-enhanced HSQC pulse sequence (e.g., hsqcedetgpsisp2.3 on Bruker instruments). This "edited" HSQC also provides DEPT-135 information, where CH/CH₃ and CH₂ cross-peaks have opposite phases (often colored red and blue, respectively).[4] The experiment is optimized for a one-bond ¹JCH coupling constant, typically around 145 Hz for sp³ carbons.

• Processing: Process the 2D data and display the ¹H spectrum on the F2 axis and the ¹³C spectrum on the F1 axis.

• Analysis: Each cross-peak in the HSQC spectrum correlates a proton signal on the horizontal axis with the carbon signal on the vertical axis to which it is directly bonded.[7] Once the proton assignments are made from the COSY, the carbon assignments for C-2/6, C-3/5, and C-4 become trivial.

Purpose: To identify longer-range correlations between protons and carbons, typically over 2 or 3 bonds (²JCH and ³JCH). This is essential for confirming assignments and piecing together the carbon skeleton, especially around non-protonated (quaternary) carbons or heteroatoms.

Methodology:

• Acquisition: Use the same sample. Load a standard HMBC pulse sequence (e.g., hmbcgplpndqf on Bruker). This experiment is optimized for a long-range coupling constant. A value of 8 Hz is a good starting point, as it covers a wide range of typical ²J and ³J couplings.[4]

• Processing: Process the data similarly to the HSQC spectrum.

• Analysis: Cross-peaks in the HMBC connect protons to carbons that are 2 or 3 bonds away.[6] This is a powerful validation step. For example, the H-2/6 protons should show a correlation to the C-4 carbon (a 3-bond coupling). The H-4 proton should show correlations to the C-2/6 carbons (a 3-bond coupling) and the C-3/5 carbons (a 2-bond coupling). These correlations provide undeniable proof of the ring structure.

Figure 2. Key 2D NMR correlations for assigning a generic 4-substituted tetrahydropyran.

Stereochemical Determination: J-Coupling and NOE Analysis

Once the carbon skeleton and basic connectivity are established, the final step is to determine the stereochemistry, primarily the conformation of the ring and the axial/equatorial nature of the substituent at C-4.

Vicinal Coupling Constants (³JHH) and the Karplus Relationship

The magnitude of the three-bond coupling constant (³JHH) between two vicinal protons is dependent on the dihedral angle between them, a relationship described by the Karplus equation .[8][9][10][11][12]

• Large coupling (³J ≈ 8-13 Hz): Indicates a dihedral angle of ~180° (anti-periplanar), which occurs between two diaxial protons.

• Small coupling (³J ≈ 1-5 Hz): Indicates a dihedral angle of ~60° (gauche), which occurs between axial-equatorial and equatorial-equatorial protons.

Application: By carefully analyzing the multiplets in the high-resolution ¹H NMR spectrum, you can determine the conformation. For example, if the H-4 proton appears as a triplet of triplets with two large coupling constants, it indicates that H-4 is axial and is coupled to two other axial protons at the C-3 and C-5 positions. This would imply an equatorial substituent at C-4. Conversely, if H-4 shows only small couplings, it is likely in an equatorial position, meaning the C-4 substituent is axial.

NOESY/ROESY: Through-Space Correlations

The Nuclear Overhauser Effect (NOE) is a powerful tool for determining the spatial proximity of protons, regardless of their through-bond connectivity.

• Purpose: To confirm stereochemical assignments by observing correlations between protons that are close in space (< 5 Å).

• Key Correlations: For a THP ring, strong NOEs are expected between protons in a 1,3-diaxial relationship. For instance, an axial proton at C-4 (H-4ax) will show an NOE to the axial protons at C-2 and C-6 (H-2ax, H-6ax). An equatorial proton will not show these correlations. This provides definitive proof of a proton's orientation and, by extension, the orientation of the substituent.

Conclusion

The unambiguous chemical shift assignment of 4-substituted tetrahydropyrans is a critical task that is readily achievable through a logical and systematic application of modern NMR techniques. While 1D NMR provides an initial glimpse, the true power lies in the synergistic use of 2D correlation experiments. COSY establishes the proton framework, HSQC links protons to their directly attached carbons, and HMBC validates the entire structure through long-range correlations. Finally, a careful analysis of J-coupling constants and NOE data provides the crucial third dimension: the molecule's stereochemistry and conformation. By following the workflow and understanding the principles outlined in this guide, researchers can confidently elucidate the structures of these vital chemical entities.

References

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• Abraham, R. J., & Warne, M. A. (1998). Proton chemical shifts in NMR. Part 12.1 Steric, electric field and conformational effects in acyclic and cyclic ethers. Journal of the Chemical Society, Perkin Transactions 2, (8), 1751-1758. [Link]

• PubChem. (n.d.). Tetrahydro-4H-pyran-4-ol. National Center for Biotechnology Information. [Link]

• SpectraBase. (n.d.). 4-Chlorotetrahydropyran. [Link]

• Master Organic Chemistry. (2022, February 8). 13-C NMR - How Many Signals. [Link]

• Bothner-By, A. A. (1965). Geminal and Vicinal Proton-Proton Coupling Constants in Organic Compounds. Advances in Magnetic Resonance, 1, 195-316. [Link]

• Navarro-Vázquez, A., Cobas, J. C., & Sardina, F. J. (2004). A program for the conformational analysis of cyclic and acyclic systems based on the Karplus equation. Journal of Chemical Information and Computer Sciences, 44(5), 1680–1685. [Link]

• Columbia University. (n.d.). HSQC and HMBC. NMR Core Facility. [Link]

• Williams, A. J., & Martin, G. E. (2011). A Guide to Modern NMR for Organic Chemists. John Wiley & Sons. [Link]

• Anet, F. A. L., & Bourn, A. J. R. (1965). Nuclear magnetic resonance spectral assignments and conformational equilibria in substituted cyclohexanes. Journal of the American Chemical Society, 87(22), 5250–5255. [Link]

• SpectraBase. (n.d.). 4-Methyltetrahydropyran. [Link]

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